Cas no 1807225-28-0 (Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate)

• Product Name: Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate
• CAS No: 1807225-28-0
• MF: C₁₂H₁₀F₆O₃
• MW: 316.19642496109
• CID: 4959778
• Update Time: 2025-05-20

Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate

• Inchi： 1S/C12H10F6O3/c1-3-21-10(19)8-6(11(13,14)15)4-5-7(20-2)9(8)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： LWUQAXJIPIPCMF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate

Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate (CAS No. 1807225-28-0): A Comprehensive Overview

Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate, identified by its CAS number 1807225-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzoate core substituted with two trifluoromethyl groups and a methoxy group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate consists of a benzene ring carboxylated at one position and further functionalized with two trifluoromethyl groups at the 2- and 6-positions, along with a methoxy group at the 3-position. This specific arrangement imparts high lipophilicity and electronic characteristics that are desirable for pharmaceutical applications. The presence of multiple fluorine atoms enhances the compound's metabolic stability and binding affinity to biological targets, making it a promising candidate for drug development.

In recent years, Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate has been extensively studied for its potential in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing inhibitors for enzymes involved in cancer metabolism. The trifluoromethyl group, known for its ability to modulate pharmacokinetic properties, has been particularly noted for improving the bioavailability and duration of action of drug candidates.

The methoxy group in Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate also contributes to its versatility as a synthetic intermediate. It can be easily modified through various chemical reactions, such as nucleophilic substitution or coupling reactions, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a popular choice in the synthesis of complex molecules, including those with potential applications in agrochemicals and specialty chemicals.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate. Molecular modeling studies have revealed that this compound can interact with biological targets in unique ways due to its electron-withdrawing trifluoromethyl groups and electron-donating methoxy group. These interactions are critical for designing molecules with high selectivity and efficacy. Additionally, computational techniques have been used to predict the metabolic pathways of this compound, aiding in the optimization of drug candidates to minimize side effects.

The pharmaceutical industry has shown particular interest in Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate due to its potential as a scaffold for drug discovery. Its structural features allow for the development of molecules with enhanced binding affinity and improved pharmacokinetic profiles. Several academic institutions and pharmaceutical companies have reported on their use of this compound in synthesizing novel therapeutic agents. These efforts have led to promising results in preclinical studies, paving the way for further investigation into its therapeutic potential.

Beyond pharmaceutical applications, Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate has found utility in other scientific domains. In materials science, for example, it has been explored as a precursor for synthesizing advanced materials with unique electronic properties. The presence of fluorine atoms enhances the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications such as organic electronics and coatings.

The synthesis of Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as methylation and fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In conclusion, Ethyl 2,6-bis(trifluoromethyl)-3-methoxybenzoate (CAS No. 1807225-28-0) is a versatile and highly functionalized organic compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and material innovation.